2-Amino-6-bromo-3-chloro-5-fluorobenzoic acid
Overview
Description
“2-Amino-6-bromo-3-chloro-5-fluorobenzoic acid” is a chemical compound with the CAS Number: 1513119-35-1 . It has a molecular weight of 268.47 . The IUPAC name for this compound is 2-amino-6-bromo-3-chloro-5-fluorobenzoic acid .
Molecular Structure Analysis
The InChI code for “2-Amino-6-bromo-3-chloro-5-fluorobenzoic acid” is 1S/C7H4BrClFNO2/c8-5-3(10)1-2(9)6(11)4(5)7(12)13/h1H,11H2,(H,12,13) . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
The physical form of “2-Amino-6-bromo-3-chloro-5-fluorobenzoic acid” is solid . It should be stored at room temperature .Scientific Research Applications
Starting Material for Drug Development
“2-Amino-6-bromo-3-chloro-5-fluorobenzoic acid” is commonly utilized as a starting material for the production of drug development . It serves as a key ingredient in the synthesis of various pharmaceuticals .
Synthesis of Peptides and Biomolecules
This compound can also be used as a reagent in the synthesis of peptides and other biomolecules . It plays a crucial role in the formation of complex organic molecules, making it useful for biomedical studies .
Synthesis of Benzamide Derivatives
It has been used in the synthesis of novel benzamides . These benzamide derivatives have shown potent neuroleptic activity .
Synthesis of Benzoxazinone Derivatives
“2-Amino-6-bromo-3-chloro-5-fluorobenzoic acid” has been used in the synthesis of 5-fluoro-2-methyl-3,1-benzoxazin-4-one . This compound is a derivative of benzoxazinone, a class of compounds known for their wide range of biological activities .
Indole Derivatives
Although not directly related to “2-Amino-6-bromo-3-chloro-5-fluorobenzoic acid”, it’s worth noting that similar compounds, such as indole derivatives, have shown a wide range of biological activities . These include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that “2-Amino-6-bromo-3-chloro-5-fluorobenzoic acid” could potentially be modified to create similar derivatives with diverse biological activities.
Safety And Hazards
properties
IUPAC Name |
2-amino-6-bromo-3-chloro-5-fluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrClFNO2/c8-5-3(10)1-2(9)6(11)4(5)7(12)13/h1H,11H2,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WRCZGYIVEVFSBI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1Cl)N)C(=O)O)Br)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrClFNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.47 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-6-bromo-3-chloro-5-fluorobenzoic acid | |
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